Cas no 894996-53-3 (N-(3,4-dichlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 894996-53-3
• MF: C₂₁H₁₇Cl₂N₅O₂
• MW: 442.297981977463
• CID: 6295212
• PubChem ID: 18572458
• Update Time: 2025-10-30

N-(3,4-dichlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• AKOS024655449
• N-(3,4-dichlorophenyl)-2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• F2514-0411
• 894996-53-3
• N-(3,4-dichlorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(3,4-dichlorophenyl)-2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• Inchi： 1S/C21H17Cl2N5O2/c1-12-4-3-5-18(13(12)2)28-20-15(9-25-28)21(30)27(11-24-20)10-19(29)26-14-6-7-16(22)17(23)8-14/h3-9,11H,10H2,1-2H3,(H,26,29)
• InChI Key： NCSQEIHCEDSXMI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1C=NC2=C(C=NN2C2C=CC=C(C)C=2C)C1=O)=O)Cl

Computed Properties

• Exact Mass: 441.0759302g/mol
• Monoisotopic Mass: 441.0759302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(3,4-dichlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Professional Introduction to Compound with CAS No. 894996-53-3 and Product Name: N-(3,4-dichlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide

This compound, identified by the CAS number 894996-53-3, is a sophisticated molecule with significant potential in the field of pharmaceutical research. The product name, N-(3,4-dichlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, provides a detailed structural description that highlights its complex chemical framework. This introduction aims to explore the compound's structure, synthesis, potential applications, and its relevance to contemporary research advancements.

The molecular structure of this compound features a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic system known for its biological activity. The presence of multiple substituents such as 3,4-dichlorophenyl and 2,3-dimethylphenyl enhances its pharmacological profile. The acetamide functional group at the 5-position further contributes to its reactivity and potential interactions with biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrazolo[3,4-d]pyrimidine scaffold typically begins with the condensation of appropriate precursors under controlled conditions. Subsequent functionalization steps include chlorination, alkylation, and acetylation to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high selectivity and yield.

One of the most intriguing aspects of this compound is its potential biological activity. Pyrazolo[3,4-d]pyrimidines are known for their role in various pharmacological applications, including antiviral, anticancer, and anti-inflammatory agents. The specific substitution pattern in this molecule suggests that it may interact with biological targets in unique ways. Recent studies have shown that compounds with similar structural motifs exhibit promising effects in preclinical models.

Current research in medicinal chemistry focuses on developing novel heterocyclic compounds with improved pharmacokinetic properties and reduced side effects. The pyrazolo[3,4-d]pyrimidine scaffold offers a versatile platform for such developments due to its ability to modulate multiple biological pathways. The presence of electron-withdrawing groups like chlorine atoms can enhance binding affinity to biological targets, making this compound a valuable candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. The precise mechanism of action remains under investigation, but preliminary data indicate promising interactions with key biological pathways.

The development of new pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of potential drug candidates. Computational modeling techniques can provide insights into how different substituents affect the biological activity of a molecule. By leveraging these tools, researchers can optimize the structure of this compound to enhance its therapeutic potential.

Future directions in research may include exploring derivatives of this compound to improve its efficacy and safety profile. Modifications such as varying the substitution pattern or introducing additional functional groups could lead to novel compounds with enhanced biological activity. Additionally, studies on the metabolic stability and pharmacokinetic properties will be crucial for evaluating its suitability for clinical development.

The integration of cutting-edge technologies in drug discovery has revolutionized the way new medicines are developed. High-throughput screening (HTS) and structure-based drug design (SBDD) are among the most powerful tools available today. These approaches enable researchers to rapidly identify and optimize lead compounds like this one for therapeutic applications.

The economic impact of discovering new drugs cannot be overstated. Pharmaceutical companies invest billions of dollars each year in research and development to bring new treatments to market. Compounds like this one represent significant opportunities for innovation in medicine and highlight the importance of continued investment in pharmaceutical research.

In conclusion, the compound with CAS number 894996-53-3 and product name N-(3,4-dichlorophenyl)-2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is a promising candidate for further pharmaceutical development. Its complex structure and potential biological activity make it an attractive target for medicinal chemistry research. As our understanding of drug discovery continues to evolve, compounds like this one will play a crucial role in developing new treatments for various diseases.